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This guide provides an in-depth exploration of Sulfo-Cyanine5 deoxyuridine triphosphate
(dUTP), a critical reagent for researchers, scientists, and professionals in drug development.
We will delve into its core molecular attributes, principles of application, and detailed protocols
to empower your experimental designs and data interpretation.

Core Molecular Attributes of Sulfo-Cyanine5 dUTP

Sulfo-Cyanine5 dUTP is a modified nucleoside triphosphate essential for the enzymatic
labeling of DNA. It is an analog of Cyanine5-dUTP, featuring a sulfonated cyanine dye
covalently attached to a dUTP molecule. This modification imparts key characteristics that are
advantageous in a variety of molecular biology applications.

Molecular Identity and Physicochemical Properties

There appears to be some variability in the reported molecular weight and formula for Sulfo-
Cyanine5 dUTP across different suppliers, which may arise from different salt forms or
hydration states. The most frequently cited values are presented below. It is recommended to
refer to the specifications provided by your specific supplier for the most accurate information.
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Property Value Source(s)
Molecular Weight 1275.89 g/mol [1112]
1255.1 g/mol [3]

Molecular Formula C49H66N6Li4022P3S2 [11[2]
C50H61N6022P3S2 [3]

Appearance Blue solid [1]
Solubility Good in water [1]

The presence of sulfonate groups significantly enhances the water solubility of the molecule,
making it highly suitable for use in aqueous buffer systems common in enzymatic reactions
without the need for organic co-solvents.[4][5]

Spectral Characteristics

Sulfo-Cyanine5 is a bright, far-red emitting dye, which is a key advantage in fluorescence-
based applications as it minimizes interference from the autofluorescence of biological
samples.[1][6]

Spectral Property Value Source(s)
Excitation Maximum (Aex) 646 nm [11[3]
Emission Maximum (Aem) 662 nm [11[3]
Molar Extinction Coefficient (g) 271,000 L'-mol—t-cm™1 [1][3]

Fluorescence Quantum Yield

0.28 1113
®) [11[3]

Principle of Action and Key Advantages

Sulfo-Cyanine5 dUTP is designed for enzymatic incorporation into newly synthesized DNA
strands. This is achieved by DNA polymerases, which recognize it as an analog of thymidine
triphosphate (dTTP) and integrate it opposite adenine bases in a template strand.
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A significant feature of many commercially available Sulfo-Cyanine5 dUTP formulations is the
presence of a long linker arm separating the dye from the nucleotide.[1] This design choice is
critical as it reduces the steric hindrance that the bulky dye molecule might otherwise impose
on the DNA polymerase, thereby increasing the efficiency of its incorporation.[1]

Diagram: Enzymatic Incorporation of Sulfo-Cyanine5 dUTP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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